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An In-depth Technical Guide to the Natural Occurrence and Analysis of 5,6-Dihydroxy-1H-
indole-2-carboxylic acid (DHICA)

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-Dihydroxy-1H-indole-2-carboxylic acid (DHICA) is a crucial intermediate in the

biosynthesis of eumelanin, the dark pigment responsible for coloration in human skin, hair, and

eyes. It is not typically found in significant quantities as a free monomer in tissues. Instead, it is

oxidatively polymerized and incorporated into the complex structure of eumelanin. This guide

provides a comprehensive overview of the natural occurrence of DHICA as a key unit within the

eumelanin polymer and details the established methods for its analysis, which involve the

isolation of melanin followed by chemical degradation.

Natural Occurrence of 5,6-Dihydroxy-1H-indole-2-
carboxylic acid
DHICA is a dihydroxyindole that serves as a primary building block of eumelanin, alongside

5,6-dihydroxyindole (DHI). It is formed from the enzymatic tautomerization of dopachrome, a

downstream product of L-DOPA in the melanogenesis pathway. The enzyme responsible for

this conversion is dopachrome tautomerase (DCT), also known as tyrosinase-related protein 2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b129673?utm_src=pdf-interest
https://www.benchchem.com/product/b129673?utm_src=pdf-body
https://www.benchchem.com/product/b129673?utm_src=pdf-body
https://www.benchchem.com/product/b129673?utm_src=pdf-body
https://www.benchchem.com/product/b129673?utm_src=pdf-body
https://www.benchchem.com/product/b129673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(TYRP2).[1][2] The ratio of DHICA to DHI within the eumelanin polymer is a significant factor in

determining the properties of the melanin, including its color and antioxidant capacity.

The natural abundance of DHICA is therefore understood in the context of its proportion within

the eumelanin polymer in various biological sources. Quantitative analysis has revealed

varying DHICA content depending on the species and tissue type.

Data Presentation: Proportion of DHICA-derived Units in
Eumelanin
The following table summarizes the estimated proportion of DHICA-derived units in eumelanin

from various natural sources. This data is primarily obtained through chemical degradation of

isolated melanin followed by analysis of specific degradation products.

Biological Source Organism
Percentage of
DHICA-derived
Units in Eumelanin

Reference

Hair Human (Caucasian) 19.2% - 41.8% [3]

Hair Human (Oriental) 19.2% - 41.8% [3]

Hair Mouse 58.8% - 98.3% [3]

Hair Hamster 58.8% - 98.3% [3]

Melanoma Cells Mouse High Proportion [3]

Skin Human ~41% [4][5]

Eye (Tapetum

Lucidum)

Sea Catfish (Arius

felis)

Predominantly DHICA

oligomers
[6][7]

Sepia Melanin
Cuttlefish (Sepia

officinalis)
~75% [8]

Signaling Pathway: Eumelanin Biosynthesis
The formation of DHICA is an integral step in the eumelanin biosynthesis pathway, which

occurs within specialized organelles called melanosomes in melanocytes. The pathway is
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initiated from the amino acid L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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